![molecular formula C8H12ClN B6174007 tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine hydrochloride CAS No. 2649014-26-4](/img/new.no-structure.jpg)
tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine hydrochloride
Overview
Description
Tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-amine hydrochloride is a complex organic compound with the molecular formula C8H11NClH It is characterized by its unique tetracyclic structure, which includes four interconnected rings
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-amine hydrochloride typically involves multiple steps, starting from simpler organic molecules. The process often includes cyclization reactions to form the tetracyclic core, followed by functionalization to introduce the amine group. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to achieving high yields and purity.
Industrial Production Methods
Industrial production of tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-amine hydrochloride may involve scalable synthetic routes that are optimized for cost-effectiveness and efficiency. These methods often employ continuous flow reactors and automated systems to ensure consistent quality and high throughput.
Chemical Reactions Analysis
Types of Reactions
Tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: The amine group can participate in substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and halogenating agents for substitution reactions. Reaction conditions, such as solvent choice and temperature control, play a significant role in determining the reaction outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-one, while substitution reactions can produce a variety of substituted amine derivatives.
Scientific Research Applications
Tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-amine hydrochloride has several scientific research applications, including:
Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.
Biology: The compound is used in studies related to enzyme interactions and protein binding.
Medicine: Research explores its potential as a pharmaceutical intermediate and its effects on biological systems.
Industry: It is utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism of action of tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and triggering various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Similar Compounds
- Tetracyclo[3.3.0.0{2,8}.0{4,6}]octan-3-one : This compound is structurally similar but lacks the amine group.
- Tetracyclo[3.3.1.0(2,8).0(4,6)]nonane : Another tetracyclic compound with a different ring structure.
Uniqueness
Tetracyclo[3.3.0.0{2,8}.0
Properties
CAS No. |
2649014-26-4 |
|---|---|
Molecular Formula |
C8H12ClN |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
